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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

solution-based synthesis of antimony trisulfide (Sb₂S₃) thin films. Sb₂S₃ is a promising

semiconductor material with applications in photovoltaics, optoelectronics, and thermoelectric

devices due to its suitable band gap, high absorption coefficient, and earth-abundant

constituent elements.[1][2] Solution-based deposition techniques offer several advantages over

vacuum-based methods, including lower cost, scalability, and facile control over film properties.

This document outlines four common solution-based synthesis methods: Chemical Bath

Deposition (CBD), Successive Ionic Layer Adsorption and Reaction (SILAR), Spray Pyrolysis,

and Spin Coating. Detailed experimental protocols, data on resulting film properties, and visual

representations of the workflows are provided to enable researchers to select and implement

the most suitable method for their specific application.

Overview of Synthesis Methods
Solution-based synthesis of Sb₂S₃ thin films involves the reaction of antimony and sulfur

precursors in a liquid medium to deposit a solid film onto a substrate. The choice of method

influences the film's morphology, crystallinity, and optoelectronic properties.
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A general workflow for these processes is outlined below:

Precursor Solution Preparation

Thin Film Deposition

Post-Deposition Treatment

Film Characterization

Select Antimony and Sulfur Precursors

Dissolve Precursors in Suitable Solvent

Add Complexing Agents (if required)

Chemical Bath Deposition SILAR Spray Pyrolysis Spin Coating

Annealing

Characterization

XRD (Crystallinity) SEM (Morphology) UV-Vis (Optical Properties) Device Fabrication & Testing

Click to download full resolution via product page
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Caption: General workflow for solution-based synthesis of Sb₂S₃ thin films.

Data Presentation: Comparison of Synthesis
Methods
The properties of Sb₂S₃ thin films are highly dependent on the chosen synthesis method and

its associated parameters. The following tables summarize key quantitative data for films

produced by different solution-based techniques.

Table 1: Optical and Structural Properties

Synthesis
Method

Precursors
Typical
Thickness

Band Gap
(eV)

Crystal
Structure

Reference

Chemical

Bath

Deposition

(CBD)

SbCl₃,

Na₂S₂O₃,

Sodium

Citrate

~200 nm 1.7 - 1.8

Orthorhombic

(post-

annealing)

[3][4]

SILAR
SbCl₃,

Na₂S₂O₃

0.15 - 0.24

µm
~2.24 Orthorhombic [5][6]

Spray

Pyrolysis

SbCl₃,

Thiourea
75 - 150 nm 1.6 - 1.8

Amorphous

(as-

deposited),

Orthorhombic

(post-

annealing)

[7][8][9]

Spin Coating

Sb(Ac)₃,

SbCl₃,

Thiourea

Variable 1.65 - 1.75

Crystalline

(post-

annealing)

[2][10]

Table 2: Photovoltaic Device Performance
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Synthesis
Method

Device
Architectur
e

Open-
Circuit
Voltage
(VOC)

Short-
Circuit
Current
(JSC)
(mA/cm²)

Power
Conversion
Efficiency
(PCE) (%)

Reference

Chemical

Bath

Deposition

(CBD)

FTO/CdS/Sb₂

S₃/spiro-

OMeTAD/Au

0.78 16.89 7.63 [3]

SILAR
Not specified

in detail
- - - [5][6]

Spray

Pyrolysis

ITO/TiO₂/Sb₂

S₃/P3HT/Au
0.70 10.3 5.5 [9][11]

Spin Coating

FTO/bl-

TiO₂/Sb₂S₃/P

3HT/Au

~0.6 - 4.9 [12][10]

Modified

Sequential

Deposition

Cu:NiO/Sb₂S

₃/PCBM
0.8 - 3.02 [13]

Solution-

Processed

with

Passivation

Not specified

in detail
0.72 - 6.9 [14]

Experimental Protocols
The following sections provide detailed, step-by-step protocols for the synthesis of Sb₂S₃ thin

films using the four highlighted solution-based methods.

Chemical Bath Deposition (CBD)
CBD is a widely used method that involves the slow, controlled precipitation of the desired

compound from a solution onto a substrate.
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Solution Preparation

Deposition Process

Post-Deposition

Prepare Antimony Precursor Solution (e.g., SbCl₃ and Sodium Citrate)

Mix Precursor Solutions in a Beaker

Prepare Sulfur Precursor Solution (e.g., Na₂S₂O₃ and Thioacetamide)

Immerse Substrate in the Solution

Heat the Bath to a Specific Temperature (e.g., 90°C)

Maintain for a Set Duration (e.g., 6 hours)

Remove Substrate and Rinse

Dry the Film

Anneal at Elevated Temperature (e.g., 300°C)

Click to download full resolution via product page

Caption: Workflow for Chemical Bath Deposition of Sb₂S₃.
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Protocol:

Substrate Preparation: Clean the desired substrates (e.g., FTO glass) sequentially with

detergent, deionized water, acetone, and isopropanol in an ultrasonic bath.

Precursor Solution Preparation:

Prepare a solution containing the antimony source, for example, by dissolving SbCl₃ and

sodium citrate in deionized water. A typical concentration for SbCl₃ is around 120 mM.[3]

Prepare a separate solution containing the sulfur source, such as a mixture of sodium

thiosulfate (Na₂S₂O₃) and thioacetamide.[3]

Deposition:

Mix the antimony and sulfur precursor solutions in a chemical bath.

Immerse the cleaned substrates vertically into the solution.

Place the chemical bath in a water bath or on a hotplate and heat to the desired deposition

temperature, for instance, 90°C.[3]

Allow the deposition to proceed for a specific duration, typically several hours (e.g., 6

hours), to achieve the desired film thickness.[3]

Post-Deposition Treatment:

Remove the substrates from the bath and rinse them thoroughly with deionized water to

remove any loosely adhered particles.

Dry the films in a stream of nitrogen or in an oven at a low temperature.

Anneal the films in an inert atmosphere (e.g., nitrogen or argon) at a temperature typically

around 300°C for about 10 minutes to improve crystallinity.[4]

Successive Ionic Layer Adsorption and Reaction
(SILAR)
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The SILAR method involves the sequential immersion of a substrate into cationic and anionic

precursor solutions, with a rinsing step in between.

Start SILAR Cycle

Immerse in Cationic Solution (e.g., SbCl₃)

Rinse with Deionized Water

Immerse in Anionic Solution (e.g., Na₂S₂O₃)

Rinse with Deionized Water

End of One Cycle

Repeat for Desired Number of Cycles

Yes

Dry the Film

No
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Click to download full resolution via product page

Caption: Workflow for the SILAR deposition method.

Protocol:

Substrate Preparation: Clean substrates as described in the CBD protocol.

Precursor Solution Preparation:

Prepare a cationic precursor solution, for example, by dissolving SbCl₃ in ethylene glycol.

[5]

Prepare an anionic precursor solution, for example, by dissolving Na₂S₂O₃ in deionized

water.[5]

Deposition Cycle:

Immerse the substrate in the cationic solution for a specific time (e.g., 40 seconds) to

allow for the adsorption of Sb³⁺ ions.

Rinse the substrate with deionized water for a short duration (e.g., 10 seconds) to remove

excess, unadsorbed ions.[15]

Immerse the substrate in the anionic solution for a specific time (e.g., 20 seconds) to allow

for the reaction with S₂O₃²⁻ ions to form Sb₂S₃.[15]

Rinse the substrate again with deionized water (e.g., 10 seconds).[15]

Film Growth: Repeat the deposition cycle for a predetermined number of cycles to achieve

the desired film thickness.

Post-Deposition Treatment: Dry the films, typically without the need for high-temperature

annealing as the films can be crystalline as-deposited.[5]

Spray Pyrolysis
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In spray pyrolysis, a precursor solution is atomized and sprayed onto a heated substrate,

where the precursors decompose and react to form the thin film.

Setup and Preparation

Deposition

Post-Deposition

Prepare Precursor Solution (e.g., Sb-ethyl xanthate and Thiourea)

Atomize Precursor Solution

Heat Substrate to Deposition Temperature (e.g., 200-260°C)

Spray onto Heated Substrate

Cool Down Substrate

Anneal in Inert Atmosphere (e.g., 270°C)

Click to download full resolution via product page

Caption: Workflow for the Spray Pyrolysis deposition method.

Protocol:

Substrate Preparation: Clean substrates as previously described.
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Precursor Solution Preparation: Prepare a solution containing both antimony and sulfur

precursors. For example, dissolve antimony ethyl xanthate and thiourea in a suitable solvent

like acetonitrile.[7][16] Molar ratios and concentrations can be varied to optimize film

properties.[7]

Deposition:

Place the cleaned substrate on a hotplate and heat it to the desired deposition

temperature, which can range from 200°C to 260°C.[17]

Use an atomizer (e.g., ultrasonic spray nozzle) to create a fine mist of the precursor

solution.

Spray the aerosol onto the heated substrate using a carrier gas (e.g., nitrogen). The

solution and gas flow rates should be kept constant.[1]

Post-Deposition Treatment:

After deposition, allow the substrate to cool down.

Anneal the as-deposited amorphous films in an inert atmosphere (e.g., nitrogen) at a

temperature around 270°C for 10 minutes to induce crystallization.[17]

Spin Coating
Spin coating is a procedure used to deposit uniform thin films onto flat substrates. A small

amount of coating material is applied to the center of the substrate, which is then rotated at

high speed.
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Preparation

Deposition

Post-Deposition

Prepare Precursor Solution (e.g., Sb(Ac)₃ and Thiourea)

Dispense Precursor Solution onto Substrate

Mount Substrate on Spin Coater

Spin at High Speed (e.g., 4200 rpm)

Multi-stage Heat Treatment (e.g., 100°C, 180°C, 265°C)

Click to download full resolution via product page

Caption: Workflow for the Spin Coating deposition method.

Protocol:

Substrate Preparation: Clean substrates as previously outlined.

Precursor Solution Preparation: Prepare a precursor solution by dissolving an antimony

source (e.g., antimony acetate, Sb(Ac)₃, or antimony chloride, SbCl₃) and a sulfur source

(e.g., thiourea) in a suitable solvent.[2][10]

Deposition:

Place the substrate on the chuck of the spin coater.

Dispense a small amount of the precursor solution onto the center of the substrate.
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Start the spin coater and ramp up to the desired speed (e.g., 4200 rpm) for a specific

duration (e.g., 40 seconds) to spread the solution evenly and evaporate the solvent.[10]

The number of spin coating cycles can be varied to control the film thickness.[18]

Post-Deposition Treatment:

After spin coating, the film is typically subjected to a multi-stage heat treatment to remove

residual solvent and induce crystallization. An example of a heat treatment profile is 100°C

for 60 minutes, followed by 180°C for 10 minutes, and finally 265°C for 30 minutes.[10]

Characterization Techniques
To evaluate the quality and properties of the synthesized Sb₂S₃ thin films, a variety of

characterization techniques are employed:

X-Ray Diffraction (XRD): To determine the crystal structure and phase purity of the films.[19]

[20]

Scanning Electron Microscopy (SEM): To observe the surface morphology, grain size, and

film thickness.[21]

UV-Vis Spectroscopy: To measure the optical transmittance and absorbance, from which the

band gap of the material can be calculated.

Energy-Dispersive X-ray Spectroscopy (EDX): To determine the elemental composition and

stoichiometry of the films.[1]

Photoluminescence (PL) Spectroscopy: To study the electronic properties and defect states

within the material.[6]

Device Characterization: For photovoltaic applications, current-voltage (I-V) measurements

under simulated solar illumination are performed to determine key parameters like VOC,

JSC, fill factor (FF), and PCE.[14][22]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2025/el/d4el00036f
https://www.researchgate.net/publication/384161338_The_Effect_of_the_Number_of_Precursor_Spin-Coating_on_the_Properties_of_Sb2SSe3_Thin_Film
https://pubs.rsc.org/en/content/articlehtml/2025/el/d4el00036f
https://www.semanticscholar.org/paper/On-the-structural-and-optical-properties-of-thin-Tigau-Rusu/ff92e5b9b7cc896c39e5dd5297129638482be83c
https://www.researchgate.net/publication/373289868_Optimizing_Antimony_Trisulfide_Thin_Films_Enhanced_Structural_and_Optoelectronic_Properties_via_Post-Annealing_in_Sulfur_Atmosphere
https://chalcogen.ro/461_DrissiN.pdf
https://www.researchgate.net/profile/Ho-Min-2/publication/347564602_A_REVIEW_ON_ANTIMONY_TRISULFIDE_THIN_FILMS/links/5fe213e8a6fdccdcb8f3c29e/A-REVIEW-ON-ANTIMONY-TRISULFIDE-THIN-FILMS.pdf
https://www.semanticscholar.org/paper/Study-of-Sb2S3-thin-films-deposited-by-SILAR-method-Deshpande-Chauhan/42a85fb9c320aeceb67796211df438d4e0d541c9
https://pubs.acs.org/doi/abs/10.1021/acsami.9b15148
https://pubs.acs.org/doi/10.1021/acsami.3c08547
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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